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Introduction

ML120 analog 1 is a competitive inhibitor of Hematopoietic Protein Tyrosine Phosphatase
(HePTP), also known as Protein Tyrosine Phosphatase Non-receptor Type 7 (PTPN7).[1]
HePTP is a key negative regulator of the Mitogen-Activated Protein Kinase (MAPK) signaling
pathway, specifically targeting and dephosphorylating Extracellular signal-regulated kinases 1
and 2 (ERK1/2) and p38. By inhibiting HePTP, ML120 analog 1 can modulate MAPK signaling,
a pathway crucial in cell proliferation, differentiation, and apoptosis. This makes ML120 analog
1 a valuable tool for studying cellular signaling and a potential starting point for the
development of therapeutics for diseases where this pathway is dysregulated, such as in
certain hematopoietic malignancies.

These application notes provide detailed protocols for utilizing ML120 analog 1 in high-
throughput screening (HTS) campaigns to identify and characterize inhibitors of HePTP. The
protocols cover biochemical assays for primary screening and confirmatory dose-response
studies, as well as cell-based assays to assess target engagement and cellular toxicity.

Mechanism of Action

ML120 analog 1 functions as a competitive inhibitor of HePTP, binding to the active site of the
enzyme and preventing the dephosphorylation of its substrates. This leads to a sustained
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phosphorylation and activation of ERK1/2 and p38, thereby amplifying downstream signaling
events.

Data Presentation
Biochemical Potency and Selectivity of ML120 Analog 1

The following table summarizes the inhibitory activity of ML120 analog 1 (PubChem CID:
3266419) against HePTP and other related phosphatases. This data is crucial for designing
experiments and interpreting results.

Target
. PubChem
Compound Phosphatas Assay Type IC50 (uM) Ki (uM) =
e
ML120 HePTP Fluorescence
11+04 0.69 3266419
analog 1 (PTPNT7) -based
ML120 VHR Fluorescence Not
12+12 _ 3266419
analog 1 (DUSP3) -based Determined
ML120 MKP-3 Fluorescence Not
42 + 49 _ 3266419
analog 1 (DUSP®6) -based Determined

Data sourced from PubChem BioAssay AID: 2085.[2]

Signaling Pathway

The diagram below illustrates the role of HePTP in the MAPK signaling pathway and the
mechanism of action of ML120 analog 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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